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Compound of Interest

Compound Name: Lewisite 2

CAS No.: 40334-69-8

Cat. No.: B15723159

Get Quote

This document provides critical safety protocols, personal protective equipment (PPE)

guidelines, and operational plans for the handling and disposal of Lewisite. The information is

intended for researchers, scientists, and drug development professionals working in controlled

laboratory settings.

Immediate Hazards of Lewisite
Lewisite is a highly toxic, arsenic-based chemical warfare agent and a potent vesicant

(blistering agent).[1] Unlike mustard agents, the onset of pain and irritation from Lewisite

exposure is immediate, occurring within seconds to minutes of contact with vapor or liquid.[1][2]

[3] The severity of tissue damage is directly related to the concentration of the agent and the

duration of contact.[3] Lewisite can be absorbed into the body through inhalation, ingestion,

and contact with the skin or eyes.[1] Systemic absorption can lead to "Lewisite shock,"

characterized by refractory hypotension (low blood pressure), as well as pulmonary edema,

diarrhea, and nausea.[2][4][5]

Key Characteristics:

Odor: Geraniums[1]
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Appearance: An oily, colorless to dark brown liquid.

Persistence: Heavier than air, will settle in low-lying areas.[2] It degrades in moist conditions

but can persist in the environment.[6][7]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical and depends on the specific task and the risk of

exposure. The National Institute for Occupational Safety and Health (NIOSH) provides a

classification system for general levels of protection.[8] For any situation involving an unknown

concentration of Lewisite, Level A protection is required.[1]

Table 1: NIOSH/OSHA/EPA PPE Levels for Hazardous Materials
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Level
Protection
Provided

Recommended Use
Case for Lewisite

Key Components

Level A

Maximum respiratory,

skin, and eye

protection from vapors

and liquids.[8][9]

Required when

entering areas with

unknown Lewisite

concentrations or

levels above the IDLH

(Immediately

Dangerous to Life or

Health).[1] The

highest level of

protection needed.

- Positive pressure,

full face-piece Self-

Contained Breathing

Apparatus (SCBA) or

supplied-air respirator.

[1][8][9]- Totally-

Encapsulating

Chemical Protective

(TECP) suit.[1]- Inner

and outer chemical-

resistant gloves.[1][9]-

Chemical-resistant

boots with steel toe

and shank.[1]

Level B

Highest level of

respiratory protection

with less skin

protection (non-

encapsulated suit).[8]

[9]

When the highest

level of respiratory

protection is needed,

but a lesser level of

skin protection is

required (e.g., vapor

exposure is less of a

threat).

- Positive pressure,

full face-piece SCBA.

[1][9]- Hooded,

chemical-resistant suit

(non-encapsulating).

[1][8]- Inner and outer

chemical-resistant

gloves.[1][9]-

Chemical-resistant

boots.[1][9]

Level C

Same skin protection

as Level B, but with a

lower level of

respiratory protection

(air-purifying

respirator).[8]

Used only when the

concentration and

type of airborne

substance are known

and the criteria for

using an air-purifying

respirator are met.

- Full-face, air-

purifying respirator.[9]-

Hooded, chemical-

resistant suit.[1]- Inner

and outer chemical-

resistant gloves.[1][9]-

Chemical-resistant

boots.[1]
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Level D

Minimal protection; no

respiratory protection.

[8]

NOT recommended

for handling Lewisite.

Used only for

nuisance

contamination.[10][11]

- Standard coveralls

or work clothes.[9]

[10]- Safety glasses

and gloves.[9]

Operational Plan: Safe Handling in a Laboratory
Setting
All work with Lewisite must be conducted within a certified chemical fume hood or other

appropriate containment device. A risk assessment should be performed before any new

procedure.

Procedural Steps:

Preparation:

Ensure all necessary PPE is inspected and readily available.[12]

Verify that the chemical fume hood is functioning correctly.

Have decontamination solutions (e.g., soap and water, or a solution with a pH between 8

and 10.5) and spill kits immediately accessible.[10][13]

Ensure an eyewash station and safety shower are unobstructed and have been recently

tested.

Handling:

Wear appropriate PPE, including at a minimum, a lab coat, chemical splash goggles, a

face shield, and chemical-resistant gloves (e.g., butyl rubber).[4] Inspect gloves for any

signs of degradation or punctures before use.[12]

Use equipment made of materials compatible with Lewisite. Avoid contact with metals, as

this may evolve flammable hydrogen gas.[1]
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Handle all solutions containing Lewisite within the fume hood.

Use mechanical pipetting aids; never use mouth suction.[12][14]

Post-Handling:

Decontaminate all surfaces and equipment after use.

Properly dispose of all contaminated materials, including gloves and disposable labware,

as hazardous waste.

Wash hands and any exposed skin thoroughly after removing PPE.[12]

Emergency Response and Decontamination
Rapid decontamination is the most critical factor in limiting tissue damage.[1][4][13] Symptoms

of exposure are immediate, but decontamination within one to two minutes can significantly

reduce injury.[4][15]

Spill Response Protocol
Evacuate: Immediately alert personnel in the vicinity and evacuate the immediate area.

Isolate: Isolate the spill area. For liquids, this should be at least 50 meters (150 feet) in all

directions.[15]

Notify: Inform the institutional safety officer and emergency response team.

Control Vapors: Use a water spray to reduce vapors, but do not allow water runoff to contact

the spilled agent or enter waterways.[1]

Decontaminate: Only trained personnel wearing appropriate PPE (Level A or B) should enter

the hot zone to decontaminate the spill. Lewisite is hydrolyzed by alkalis.[15]

Decontamination can be performed using solutions like sodium hypochlorite or alcoholic

caustic solutions.[1][15]

Personnel Decontamination and First Aid Protocol
Table 2: First Aid for Lewisite Exposure
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Exposure Route Immediate Action Follow-Up

Skin Contact

- Immediately remove the

individual from the source of

exposure.[1][13]- Remove all

contaminated clothing by

cutting it off to avoid pulling it

over the head.[2]- Wash the

affected skin thoroughly with

soap and copious amounts of

water.[4] Decontamination

must occur within minutes to

be effective.[1]

- Treat any resulting chemical

burns with standard burn

therapy.[1]- Seek immediate

medical attention.[1][2]

Eye Contact

- Immediately flush eyes with

large amounts of lukewarm

water for at least 15 minutes.

[1][13][15] Speed is extremely

important to prevent

permanent damage.[15]- Do

not cover the eyes with

bandages.[4][13]

- Seek immediate medical

attention.[1][13]

Inhalation

- Move the victim to fresh air

immediately.[15]- Evaluate vital

signs. If breathing is difficult,

administer 100% humidified

oxygen. Provide artificial

respiration if the victim is not

breathing.[15]

- Seek immediate medical

attention.[15]

Ingestion

- DO NOT induce vomiting or

attempt to neutralize the agent.

[15]- Evaluate vital signs and

provide respiratory support if

needed.[15]

- Seek immediate medical

attention.[2][15]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.cdc.gov/niosh/ershdb/emergencyresponsecard_29750006.html
https://www.cdc.gov/niosh/ershdb/emergencyresponsecard_29750007.html
https://www.mahoninghealth.org/wp-content/uploads/file/Documents/Emergency%20Preparedness/Lewisite_Facts.pdf
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=922&toxid=190
https://www.cdc.gov/niosh/ershdb/emergencyresponsecard_29750006.html
https://www.cdc.gov/niosh/ershdb/emergencyresponsecard_29750006.html
https://www.cdc.gov/niosh/ershdb/emergencyresponsecard_29750006.html
https://www.mahoninghealth.org/wp-content/uploads/file/Documents/Emergency%20Preparedness/Lewisite_Facts.pdf
https://www.cdc.gov/niosh/ershdb/emergencyresponsecard_29750006.html
https://www.cdc.gov/niosh/ershdb/emergencyresponsecard_29750007.html
https://cameochemicals.noaa.gov/chemical/5041
https://cameochemicals.noaa.gov/chemical/5041
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=922&toxid=190
https://www.cdc.gov/niosh/ershdb/emergencyresponsecard_29750007.html
https://www.cdc.gov/niosh/ershdb/emergencyresponsecard_29750006.html
https://www.cdc.gov/niosh/ershdb/emergencyresponsecard_29750007.html
https://cameochemicals.noaa.gov/chemical/5041
https://cameochemicals.noaa.gov/chemical/5041
https://cameochemicals.noaa.gov/chemical/5041
https://cameochemicals.noaa.gov/chemical/5041
https://cameochemicals.noaa.gov/chemical/5041
https://www.mahoninghealth.org/wp-content/uploads/file/Documents/Emergency%20Preparedness/Lewisite_Facts.pdf
https://cameochemicals.noaa.gov/chemical/5041
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15723159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


An antidote, British Anti-Lewisite (BAL) or dimercaprol, is available and can be administered by

intramuscular injection.[1][4] BAL is effective against the systemic effects of Lewisite but does

not reverse local tissue damage to the skin, eyes, or airways.[4][13] It should only be

administered in a hospital setting.[1][13]

Disposal Plan
All materials contaminated with Lewisite are considered hazardous waste and must be

managed accordingly.[6]

Procedural Steps for Waste Disposal:

Segregation: Keep all Lewisite-contaminated waste separate from other chemical waste

streams. This includes contaminated PPE, labware, spill cleanup materials, and aqueous

solutions from decontamination.

Containment:

Solids: Place heavily contaminated solid waste (gloves, paper towels, etc.) into a sturdy,

sealed plastic container or double-bag in 6-mil polyethylene bags.[13][16]

Liquids: Collect liquid waste, including decontamination runoff, in tightly sealed, properly

labeled, and compatible containers.[16] Decontamination wash water will contain toxic

arsenic and must not be released into the environment.[1][10]

Sharps: Any contaminated sharps must be placed in a puncture-proof hazardous waste

container.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and specify

"Contains Lewisite" or "Arsenic-Containing Waste".[16]

Storage: Store the sealed waste containers in a designated, secure, and well-ventilated

satellite accumulation area away from incompatible materials, particularly acids.[16]

Disposal: Arrange for pickup and disposal through the institution's licensed hazardous waste

management provider. Follow all local, state, and federal regulations for the transport and

disposal of acutely toxic chemical waste.
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Emergency Response Workflow
The following diagram illustrates the logical workflow for responding to a personnel exposure

incident involving Lewisite.
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Caption: Emergency response workflow for Lewisite personnel exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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